Cas no 29411-04-9 (Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester)

Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester structure
29411-04-9 structure
Product name:Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester
CAS No:29411-04-9
MF:C8H8ClNOS
MW:201.673219680786
CID:284799
PubChem ID:235033

Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid,N-methyl-, S-(4-chlorophenyl) ester
    • S-(4-chlorophenyl) N-methylcarbamothioate
    • 1-[(4-chlorophenyl)sulfanyl]-N-methylformamide
    • AC1L5THO
    • AC1Q3OO7
    • AC1Q40R2
    • AR-1L3389
    • NSC35977
    • p-Chlorphenyl-S-methylthiocarbamat
    • S-(4-chlorophenyl) methylcarbamothioate
    • AKOS024340346
    • 29411-04-9
    • SCHEMBL11662147
    • NSC-35977
    • DTXSID50284156
    • S-(4-CHLOROPHENYL) N-METHYLTHIOCARBAMATE
    • Inchi: InChI=1S/C8H8ClNOS/c1-10-8(11)12-7-4-2-6(9)3-5-7/h2-5H,1H3,(H,10,11)
    • InChI Key: WJACIPICDGLBKG-UHFFFAOYSA-N
    • SMILES: CNC(SC1C=CC(Cl)=CC=1)=O

Computed Properties

  • Exact Mass: 201.00164
  • Monoisotopic Mass: 201.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.31
  • Refractive Index: 1.603
  • PSA: 29.1
  • LogP: 3.16240

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